Cas no 1383855-38-6 (2-bromo-5-chloro-4-methylbenzaldehyde)
1383855-38-6 structure
Product Name:2-bromo-5-chloro-4-methylbenzaldehyde
CAS No:1383855-38-6
MF:C8H6BrClO
MW:233.489640712738
MDL:MFCD26402430
CID:2121888
PubChem ID:119031439
Update Time:2023-11-19
2-bromo-5-chloro-4-methylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-5-chloro-4-methylbenzaldehyde
- CID 119031439
- Benzaldehyde, 2-bromo-5-chloro-4-methyl-
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- MDL: MFCD26402430
- Inchi: 1S/C8H6BrClO/c1-5-2-7(9)6(4-11)3-8(5)10/h2-4H,1H3
- InChI Key: HYFWTALXUZHXHJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=O)C=C(C(C)=C1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.604±0.06 g/cm3(Predicted)
- Boiling Point: 279.5±35.0 °C(Predicted)
2-bromo-5-chloro-4-methylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B421365-5mg |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B421365-10mg |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B421365-50mg |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 50mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-213696-0.05g |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 95% | 0.05g |
$273.0 | 2023-09-16 | |
| Enamine | EN300-213696-0.1g |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 95% | 0.1g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-213696-0.25g |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 95% | 0.25g |
$579.0 | 2023-09-16 | |
| Enamine | EN300-213696-0.5g |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 95% | 0.5g |
$914.0 | 2023-09-16 | |
| Enamine | EN300-213696-1.0g |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 95% | 1g |
$1172.0 | 2023-05-31 | |
| Enamine | EN300-213696-2.5g |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 95% | 2.5g |
$2295.0 | 2023-09-16 | |
| Enamine | EN300-213696-5.0g |
2-bromo-5-chloro-4-methylbenzaldehyde |
1383855-38-6 | 95% | 5g |
$3396.0 | 2023-05-31 |
2-bromo-5-chloro-4-methylbenzaldehyde Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
1383855-38-6 (2-bromo-5-chloro-4-methylbenzaldehyde) Related Products
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